2-[({4-oxo-3-[3-(trifluoromethyl)phenyl]-3,4-dihydro-2-quinazolinyl}methyl)thio]-N-phenylacetamide

• IUPAC Name: 2-[[4-oxo-3-[3-(trifluoromethyl)phenyl]quinazolin-2-yl]methylsulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C24H18F3N3O2S/c25-24(26,27)16-7-6-10-18(13-16)30-21(29-20-12-5-4-11-19(20)23(30)32)14-33-15-22(31)28-17-8-2-1-3-9-17/h1-13H,14-15H2,(H,28,31)
• InChI Key: UYABEIISWNMZKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSCC2=NC3=CC=CC=C3C(=O)N2C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C24H18F3N3O2S
• Molecular Weight: 469.5 g/mol

Description

The compound “2-[({4-oxo-3-[3-(trifluoromethyl)phenyl]-3,4-dihydro-2-quinazolinyl}methyl)thio]-N-phenylacetamide” is a complex organic molecule. It’s also known as InSolution CFTR Inhibitor-172. It’s a cell-permeable 2-thio-4-thiazolidinone compound that acts as a potent, reversible, rapid, and voltage-independent inhibitor of CFTR (cystic fibrosis transmembrane conductance regulator)-mediated Cl - transport in human airway cells.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving several functional groups including a quinazolinyl group, a phenyl group, and a trifluoromethyl group. Unfortunately, specific structural details or diagrams are not available in the search results.

Physical And Chemical Properties Analysis

The compound is a cell-permeable 2-thio-4-thiazolidinone. It has an empirical formula of C18H10F3NO3S2 and a molecular weight of 409.40. It is stored at a temperature of -70°C and is sensitive to light.

Mechanism of Action

This compound acts as a potent, reversible, rapid, and voltage-independent inhibitor of CFTR (cystic fibrosis transmembrane conductance regulator)-mediated Cl - transport in human airway cells. It does not prevent the elevation of cellular cAMP, nor does it inhibit non-CFTR Cl - channels, MDR-1, ATP-sensitive K + channels, or a series of other transporters even at concentrations as high as 5 µM.